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Compound of Interest

Compound Name: Triazophos

Cat. No.: B1682461

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION FOR RESEARCHERS

Triazophos is a highly toxic organophosphate pesticide that necessitates stringent safety
protocols in a laboratory environment. This guide provides essential, procedural, and step-by-
step guidance for researchers, scientists, and drug development professionals to ensure safe
handling, operation, and disposal of Triazophos. Adherence to these protocols is critical to
mitigate the risks of exposure and ensure a safe research environment.

Hazard Summary

Triazophos is classified as a highly hazardous compound.[1] It is a cholinesterase inhibitor that
can be absorbed through the skin, and exposure can occur through inhalation, ingestion, or
direct contact.[2]

Key Hazards:
» Acute Toxicity: Fatal if swallowed, in contact with skin, or if inhaled.[3]

o Organ System Toxicity: Primarily affects the nervous system by inhibiting
acetylcholinesterase.[2]

e Environmental Hazard: Very toxic to aquatic life with long-lasting effects.

Quantitative Toxicity Data
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The following tables summarize the available quantitative data on the toxicity of Triazophos.

Toxicity Data for Triazophos

Acute Oral LD50 (Rat) 57-59 mg/kg[4]
Acute Dermal LD50 (Rat) >2000 mg/kg[4]
Acute Inhalation LC50 (Rat, 4h) 0.531 mg/L air[4]

LD50 (Lethal Dose, 50%) is the dose of a substance that is lethal to 50% of a test population.
LC50 (Lethal Concentration, 50%) is the concentration of a substance in the air that is lethal to

50% of a test population.

Personal Protective Equipment (PPE)

The selection and proper use of PPE are the most critical lines of defense against Triazophos
exposure. Research indicates that 85% of total pesticide exposure occurs on the hands, and

wearing protective gloves can reduce overall exposure by 99%.
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PPE for Handling Triazophos Specifications and Recommendations

Material: Barrier laminate, butyl rubber, or nitrile
rubber gloves are recommended for good
overall protection against organophosphates.[4]
[5] For handling concentrated Triazophos,
Gloves polyvinylchloride (PVC) offers maximum
resistance.[1] Thickness: Use gloves with a
thickness of at least 14 mils.[4] Inspection:
Always inspect gloves for tears or punctures

before use. Discard if compromised.

Type: Chemical splash goggles and a face
Eye and Face Protection shield are mandatory to protect against

splashes and sprays.

Requirement: An appropriate respirator must be
used when there is a risk of inhaling dust,
aerosols, or vapors. The specific type of
Respiratory Protection respirator and cartridge should be selected
based on the potential exposure concentration
and in accordance with occupational health and

safety standards.

Type: A chemical-resistant lab coat, apron, and
Protective Clothi closed-toe shoes are required. For tasks with a
rotective Clothing o ] ]
high risk of splashes, chemical-resistant

coveralls should be worn.[6]

Operational Plan: Step-by-Step Guidance
Pre-Operational Protocol

» Designated Area: All work with Triazophos must be conducted in a designated area, such as
a certified chemical fume hood.[3][7] This area should be clearly marked with warning signs
indicating the use of a highly toxic chemical.[3][7]

o Emergency Preparedness: Ensure that a safety shower and eyewash station are
immediately accessible (within a 10-second walk).[8] An emergency spill kit containing
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appropriate absorbent materials and decontaminating solutions must be readily available.

o Personnel: Never work alone when handling highly toxic chemicals.[8] A second person
familiar with the hazards and emergency procedures should be present in the laboratory.[8]

o Review Procedures: Before starting any work, thoroughly review the Safety Data Sheet
(SDS) for Triazophos and the experimental protocol.

Handling Protocol (in a Chemical Fume Hood)

o Personal Protective Equipment: Don all required PPE before entering the designated area.
e Weighing Solid Triazophos:

o Use the tare method to avoid weighing the chemical directly on an open balance.[3][7]

o Pre-weigh a sealed container.

o Inside the fume hood, add the solid Triazophos to the container.

o Seal the container before removing it from the fume hood to re-weigh.
e Preparing Solutions:

o Perform all dilutions and solution preparations inside the fume hood.

o Use a fume hood with the sash at the lowest practical height.

o Work over a disposable, plastic-backed absorbent liner to contain any potential spills.[6]
e Post-Handling:

o After handling, decontaminate all surfaces and equipment.

o Remove gloves and wash hands and arms thoroughly with soap and water.[3][7]

Decontamination and Disposal Plan

Decontamination Protocol
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o Spill Cleanup:
o Alert personnel in the area and evacuate if necessary.

o Wearing appropriate PPE, cover the spill with an absorbent material like cat litter or
sawdust.[9]

o For liquid spills, create a dike with absorbent material to prevent spreading.[9]

o Apply a decontamination solution. Many organophosphate pesticides, like Triazophos,
can be decomposed with a 10% solution of lye (sodium hydroxide) or lime.[10] Allow for a
reaction time of one to six hours.[11]

o Carefully sweep or scoop the absorbed and decontaminated material into a labeled
hazardous waste container.[9]

o Wipe the spill area with a detergent and water solution, followed by a clean water rinse.
[11]

e Equipment Decontamination:

o All labware and equipment must be decontaminated before being removed from the
designated area.[6]

o Immerse reusable labware in a 10% bleach solution for at least one hour, followed by
thorough rinsing with water.

o For equipment that cannot be immersed, wipe down all surfaces with a suitable
disinfectant.

Disposal Plan

o Waste Collection: All Triazophos-contaminated waste, including excess chemicals, empty
containers, contaminated PPE, and cleanup materials, must be collected as hazardous
waste.[8]

o Waste Containers: Use sturdy, leak-proof, and chemically compatible containers for waste
collection.[12]
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» Labeling: All hazardous waste containers must be clearly labeled with "Hazardous Waste,"
the full chemical name "Triazophos," and the associated hazards.

o Storage: Store hazardous waste in a designated, secure area away from incompatible
materials.

» Disposal: Arrange for the disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
service.[12]

Emergency Procedures and First Aid

Exposure Route Immediate First Aid Actions

Immediately remove all contaminated clothing.
) [13] Drench the skin with water for at least 15
Skin Contact . .
minutes and wash thoroughly with soap and

water.[13][14]

Immediately flush the eyes with a gentle stream
Eye Contact of clean running water for at least 15 minutes,
holding the eyelids open.[15][16]

Move the victim to fresh air immediately.[15] If
Inhalation breathing has stopped, perform artificial

respiration.[13]

Rinse the mouth with large amounts of water.
) [13] Do not induce vomiting unless instructed to
Ingestion _ ,
do so by medical personnel or a poison control

center.[13]

In all cases of exposure, seek immediate medical attention. Call 911 and the Poison Control
Center at 1-800-222-1222.[13][15]

Workflow for Safe Handling of Triazophos

Caption: Workflow for the safe handling of Triazophos in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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